2,4-dichloro-N-[2-(2-fluorophenoxy)ethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(2-fluorophenoxy)ethyl]benzamide
• InChI: InChI=1S/C15H12Cl2FNO2/c16-10-5-6-11(12(17)9-10)15(20)19-7-8-21-14-4-2-1-3-13(14)18/h1-6,9H,7-8H2,(H,19,20)
• InChI Key: WNMKGQXBHGKFHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCNC(=O)C2=C(C=C(C=C2)Cl)Cl)F
• Molecular Formula: C15H12Cl2FNO2
• Molecular Weight: 328.2 g/mol

Description

2,4-dichloro-N-[2-(2-fluorophenoxy)ethyl]benzamide is a chemical compound with the linear formula C13H8Cl2FNO. It has a molecular weight of 284.119. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(2,4-difluorophenyl)-2-fluorobenzamide was synthesized using standard synthetic procedures from the condensation reaction of 2-fluorobenzoyl chloride with 2,4-difluoroaniline. Another method involves the direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using single-crystal X-ray diffraction methods. In these structures, both aromatic rings are effectively coplanar with an interplanar angle of 0.7 (2)°. The central amide group plane is oriented by 23.04 (18)° and 23.69 (17)° from both aromatic rings, forming an intramolecular contact with an ortho-F12 atom with H1⋯F12 = 2.12 (4) Å.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been reported, similar compounds such as N-(2,4-difluorophenyl)-2-fluorobenzamide have been synthesized from the condensation reaction of 2-fluorobenzoyl chloride with 2,4-difluoroaniline.